Cas no 6132-27-0 (4-{[4-(carboxymethyl)phenyl]amino}-4-oxobutanoic acid)

• Product name: 4-{[4-(carboxymethyl)phenyl]amino}-4-oxobutanoic acid
• CAS No: 6132-27-0
• MF: C₁₂H₁₃NO₅
• MW: 251.23532
• CID: 1626753
• PubChem ID: 756991

4-{[4-(carboxymethyl)phenyl]amino}-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[4-(carboxymethyl)phenyl]amino}-4-oxobutanoic acid
• benzeneacetic acid, 4-[(3-carboxy-1-oxopropyl)amino]-
• EU-0050026
• DTXSID50976807
• 4-[4-(carboxymethyl)anilino]-4-oxobutanoic acid
• 6132-27-0
• BIM-0046840.P001
• Oprea1_341836
• 3-{[4-(CARBOXYMETHYL)PHENYL]CARBAMOYL}PROPANOIC ACID
• 351158-37-7
• ALBB-036186
• STK414529
• CBMicro_046886
• AKOS000296059

• Inchi： InChI=1S/C12H13NO5/c14-10(5-6-11(15)16)13-9-3-1-8(2-4-9)7-12(17)18/h1-4H,5-7H2,(H,13,14)(H,15,16)(H,17,18)
• InChI Key： UYICIPVOLGLJNB-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1CC(=O)O)NC(=O)CCC(=O)O

Computed Properties

• Exact Mass: 251.07939
• Monoisotopic Mass: 251.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų
• XLogP3: 0

Experimental Properties

• Density: 1.414
• Boiling Point: 586.9°C at 760 mmHg
• Flash Point: 308.8°C
• Refractive Index: 1.621
• PSA: 103.7